Cas no 1210486-07-9 (N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide)

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide is a synthetic organic compound featuring a morpholine carboxamide core substituted with phenyl and 2,4-dimethoxyphenyl groups. Its structural design combines aromatic and heterocyclic components, offering potential utility in medicinal chemistry and pharmacological research. The presence of methoxy groups enhances solubility and may influence binding affinity in biological systems. This compound is of interest for its potential as a building block in the development of bioactive molecules, particularly in central nervous system (CNS) or receptor-targeted applications. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery and structure-activity relationship (SAR) studies.

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide structure

1210486-07-9 structure

Product Name:N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide

CAS No:1210486-07-9

MF:C₁₉H₂₂N₂O₄

MW:342.388985157013

CID:6031939

PubChem ID:45557429

Update Time:2025-11-06

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide
- 1210486-07-9
- F5831-5113
- VU0522132-1
- AKOS016782105
- Inchi： 1S/C19H22N2O4/c1-23-15-8-9-16(17(12-15)24-2)20-19(22)21-10-11-25-18(13-21)14-6-4-3-5-7-14/h3-9,12,18H,10-11,13H2,1-2H3,(H,20,22)
- InChI Key： KXNCYCWBKHLRHU-UHFFFAOYSA-N
- SMILES： O1CCN(C(NC2C=CC(=CC=2OC)OC)=O)CC1C1C=CC=CC=1

Computed Properties

Exact Mass: 342.15795719g/mol
Monoisotopic Mass: 342.15795719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 60Å²

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5831-5113-2μmol	N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide	1210486-07-9	2μmol	$57.0	2023-09-09
Life Chemicals	F5831-5113-1mg	N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide	1210486-07-9	1mg	$54.0	2023-09-09
Life Chemicals	F5831-5113-2mg	N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide	1210486-07-9	2mg	$59.0	2023-09-09

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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Additional information on N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide (CAS 1210486-07-9)

N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide (CAS 1210486-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 1210486-07-9, belongs to the class of morpholine carboxamides, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "morpholine derivatives", "carboxamide synthesis", and "pharmacological applications of N-(2,4-dimethoxyphenyl) compounds", reflecting the growing interest in this molecule.

The molecular structure of N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide features a morpholine ring substituted with a phenyl group and a carboxamide linkage to a 2,4-dimethoxyphenyl moiety. This arrangement imparts distinct chemical and physical properties, making it a subject of study for its potential in central nervous system (CNS) targeting and enzyme modulation. Recent trends in scientific literature highlight the compound's relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with broader public health concerns.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide involves multi-step organic reactions, including amide bond formation and aromatic substitution. The compound's CAS 1210486-07-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers. Searches for "synthetic routes for morpholine carboxamides" and "CAS 1210486-07-9 suppliers" are common among chemists and procurement specialists, underscoring its commercial and academic value.

In the context of drug development, N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide has been explored for its bioavailability and receptor binding affinity. Its structural motifs resemble those found in FDA-approved drugs targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Discussions around "GPCR modulation by morpholine derivatives" and "drug-likeness of carboxamides" frequently cite this compound as a case study, demonstrating its relevance to cutting-edge research.

Environmental and regulatory considerations for CAS 1210486-07-9 are also noteworthy. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's logP value and aqueous solubility data are often queried in QSAR modeling and environmental fate studies, reflecting the increasing emphasis on green chemistry principles. Searches like "eco-friendly synthesis of N-(2,4-dimethoxyphenyl) compounds" align with global sustainability goals.

In summary, N-(2,4-dimethoxyphenyl)-2-phenylmorpholine-4-carboxamide (CAS 1210486-07-9) represents a compelling intersection of chemical innovation and therapeutic potential. Its study addresses key questions in medicinal chemistry, molecular design, and industrial applications, making it a focal point for researchers navigating the frontiers of science. As interest in tailored small molecules grows, this compound's role in advancing precision medicine and material science will likely expand further.